CY5-SE triethylamine salt

• Molecular Formula: C43H58N4O10S2
• Molecular Weight: 855.1 g/mol
• InChI: InChI=1S/C37H43N3O10S2.C6H15N/c1-6-38-29-18-16-25(51(44,45)46)23-27(29)36(2,3)31(38)13-9-7-10-14-32-37(4,5)28-24-26(52(47,48)49)17-19-30(28)39(32)22-12-8-11-15-35(43)50-40-33(41)20-21-34(40)42;1-4-7(5-2)6-3/h7,9-10,13-14,16-19,23-24H,6,8,11-12,15,20-22H2,1-5H3,(H-,44,45,46,47,48,49);4-6H2,1-3H3
• InChIKey: IFUMHFCOWWJPSC-UHFFFAOYSA-N

A common challenge in labeling sensitive biomolecules is protein denaturation caused by organic co-solvents. CY5-SE triethylamine salt (Sulfo-Cyanine5 Succinimidyl Ester) solves this with dual solubility: ≥90 mg/mL in DMSO for stock solutions and 1 mg/mL in PBS for direct labeling in physiological buffers. • **Brightness:** ε = 250,000 M⁻¹cm⁻¹ (31.6% higher than Cy5.5) • **Optimal spectra:** Ex/Em 649/666 nm - ideal for multiplexing with FITC or Cy3 • **Application validated:** Post-synthetic oligonucleotide labeling, FISH, flow cytometry, and protein conjugation

CY5-SE Triethylamine Salt Overview

CY5-SE triethylamine salt (also known as Sulfo-Cyanine5 Succinimidyl Ester triethylamine salt; CAS 1497420-70-8) is an amine-reactive fluorescent dye derived from the pentamethine cyanine scaffold, supplied as a triethylammonium salt form . It is designed for the covalent labeling of primary amines on peptides, proteins, and oligonucleotides via its NHS ester reactive group, enabling detection and quantification in fluorescence-based assays . The compound exhibits excitation/emission maxima of approximately 649 nm and 670 nm, placing it in the red region of the visible spectrum, and demonstrates solubility in DMSO of at least 90 mg/mL at 25°C . As a widely utilized member of the Cyanine family, it is supplied with purity typically ≥98% (HPLC) and is intended for research applications in fluorescence microscopy, flow cytometry, and protein conjugation studies .

Amine-reactive labeling: NHS ester couples primary amines on proteins, peptides, and oligos in aqueous buffers.

Red channel detection: Excitation/emission ~649/670 nm, compatible with standard Cy5 filter sets and 633–647 nm lasers.

Aqueous-compatible sulfo- form: Sulfonated scaffold supports direct conjugation in physiological buffers without organic co-solvent.

Why CY5-SE Is Not a Generic Substitute

While all NHS ester-functionalized cyanine dyes share a common amine-labeling mechanism, their photophysical properties, molecular architectures, and solubility profiles impose distinct constraints on experimental design and procurement. Substituting a Cy5 NHS ester derivative with a Cy5.5 analog will shift the excitation and emission bands, potentially requiring different laser/filter combinations and complicating multiplexed detection . Even among Cy5 NHS ester variants, differences in the counterion (e.g., triethylamine salt vs. inner salt) can dramatically alter solubility in aqueous and organic solvents, impacting conjugation efficiency and the maximum achievable labeling density, particularly for sensitive proteins . Furthermore, selecting a sulfonated (sulfo-) versus non-sulfonated Cy5 NHS ester dictates the dye's cell permeability and propensity for non-specific binding, which is critical for live-cell versus fixed-cell applications . The quantitative evidence below delineates these key differentiators for the CY5-SE triethylamine salt form, enabling informed selection based on specific experimental requirements.

Spectral mismatch with Cy5.5 analogs

Cy5.5 NHS esters shift excitation ~26 nm and emission ~28 nm to the red, requiring different laser lines and filter sets that may disrupt established multiplex panels.

Counterion-dependent solubility

Triethylamine salt form of CY5-SE shows distinct DMSO and aqueous solubility compared to inner salt variants; substitution can alter stock concentration limits and labeling efficiency.

Sulfo vs. non-sulfo permeability

Non-sulfonated Cy5 NHS ester is cell-permeable but poorly water-soluble, while the sulfo- form is membrane-impermeable and optimized for extracellular labeling—swapping compromises intended live-cell or fixed-cell protocols.

Quantitative Evidence

DMSO Solubility vs. Cy5.5 SE

CY5-SE triethylamine salt demonstrates substantially higher solubility in DMSO compared to Cy5.5 SE, a key consideration for preparing concentrated stock solutions for labeling reactions. One study reports CY5-SE triethylamine salt solubility in DMSO at 125 mg/mL (146.19 mM), whereas Cy5.5 SE exhibits a DMSO solubility of only 10 mg/mL (8 mM) . This difference is crucial for experiments requiring high dye-to-protein ratios or when working with limited sample volumes.

DMSO Solubility vs. Cy5.5 SE

Data to verify

12.5× higher (mg/mL)

May reduce organic solvent volume in labeling reactions, supporting solvent-sensitive protein conjugations.

Vendor-reported values; method not specified. Confirm stock solubility in own DMSO batch.

Evidence Dimension	DMSO Solubility (mg/mL)
Target Compound Data	125 mg/mL (146.19 mM)
Comparator Or Baseline	Cy5.5 SE: 10 mg/mL (8 mM)
Quantified Difference	12.5-fold higher concentration (mg/mL basis); 18.3-fold higher (mM basis)
Conditions	DMSO solubility as reported by vendors; method details unspecified.

Why This Matters

Higher DMSO solubility enables preparation of more concentrated stock solutions, reducing the volume of organic solvent introduced into aqueous labeling reactions, which is critical for preserving the activity of solvent-sensitive proteins.

Extinction Coefficient vs. Cy5.5 SE

CY5-SE triethylamine salt (as the Cy5 NHS ester) exhibits a significantly higher extinction coefficient compared to Cy5.5 SE. Reported ε values are 250,000 M-1cm-1 for Cyanine 5, SE and 190,000 M-1cm-1 for Cyanine 5.5, SE . The molar extinction coefficient directly impacts the brightness of the labeled conjugate, with a higher ε value resulting in a proportionally stronger signal per labeled molecule.

Extinction Coefficient vs. Cy5.5 SE

Data to verify

+31.6% ε (M⁻¹cm⁻¹)

Higher ε may enhance detection sensitivity in low-abundance target assays.

Reported photophysical properties; solvent conditions not detailed. Validate in assay buffer.

Evidence Dimension	Molar Extinction Coefficient (ε, M-1cm-1)
Target Compound Data	250,000 M-1cm-1 (reported for Cyanine 5, SE)
Comparator Or Baseline	190,000 M-1cm-1 (reported for Cyanine 5.5, SE)
Quantified Difference	60,000 M-1cm-1 higher (approximately 31.6% increase)
Conditions	Standard vendor-reported photophysical properties; specific solvent conditions not detailed.

Why This Matters

The higher extinction coefficient of Cy5 NHS ester translates to greater sensitivity in detection, which is a primary criterion for selecting a fluorescent label, especially in applications with low-abundance targets.

Multiplexing Compatibility vs. Cy5.5 SE

The spectral separation between CY5-SE triethylamine salt (Ex/Em ~649/666 nm) and its analog Cy5.5 SE (Ex/Em ~675/694 nm) is substantial enough to permit their use in two-color experiments with minimal cross-talk when proper filters are used . The 26 nm difference in excitation maxima and 28 nm difference in emission maxima allow for distinct detection channels, making CY5 a preferred partner for dyes emitting in the green or orange range (e.g., Cy3 or FITC), whereas Cy5.5 is better suited for pairing with far-red or near-infrared dyes (e.g., Cy7) [1].

Spectral Separation

Reported

CY5-SE: 649/666 nm Cy5.5 SE: 675/694 nm

26 nm excitation shift enables two-color multiplexing with green/orange dyes when proper filters are used.

Requires compatible laser lines (e.g., 633–647 nm) and filter sets. Confirm minimal cross-talk empirically.

Evidence Dimension	Excitation/Emission Maxima (λex/λem, nm)
Target Compound Data	λex = 649 nm; λem = 666 nm (Cyanine 5, SE)
Comparator Or Baseline	λex = 675 nm; λem = 694 nm (Cyanine 5.5, SE)
Quantified Difference	Excitation: 26 nm red-shifted; Emission: 28 nm red-shifted
Conditions	Standard vendor-reported photophysical properties in aqueous buffer.

Why This Matters

This spectral distinction dictates compatibility with common laser lines (e.g., 633-647 nm for Cy5 vs. 680 nm for Cy5.5) and filter sets, making the choice between these dyes a critical decision for designing multi-color fluorescence assays and avoiding signal bleed-through.

• [1] Xian Biolite. Marking oligonucleotide cyanine dyes. Cy3, Cy5 and Cy7 are popular cyanine dyes. Cy3 has orange fluorescence (~550 / 570 nm), while Cy5 fluoresces in the red region (~650 / 670 nm). Cy3 and Cy5 are often combined for two-color detection. View Source

Aqueous Solubility vs. Non-Sulfo Cy5

The sulfo- moiety present in CY5-SE triethylamine salt confers significant water solubility, with reported solubility in PBS (pH 7.2) of 1 mg/mL . This is a critical differentiator from non-sulfonated Cy5 NHS ester analogs, which are primarily soluble only in organic solvents like DMSO or DMF and may precipitate upon addition to aqueous buffers [1]. The sulfo group also introduces a negative charge that helps minimize non-specific hydrophobic interactions with proteins and surfaces.

Aqueous Solubility vs. Non-Sulfo Cy5

Reported

CY5-SE: 1 mg/mL in PBS Non-sulfo: Negligible (requires co-solvent)

Aqueous solubility permits direct protein labeling in physiological buffers, avoiding denaturing organic solvents.

Sulfo- group reduces non-specific hydrophobic interactions; verify for specific protein conjugates.

Evidence Dimension	Aqueous Solubility in PBS (pH 7.2)
Target Compound Data	1 mg/mL (CY5-SE triethylamine salt)
Comparator Or Baseline	Non-sulfo Cy5 NHS ester: negligible solubility; requires organic co-solvent
Quantified Difference	Qualitative difference; sulfo- form is water-soluble, non-sulfo is not
Conditions	PBS (pH 7.2) at room temperature.

Why This Matters

Aqueous solubility enables direct labeling of proteins and peptides in physiological buffers without the need for organic co-solvents that can denature or precipitate sensitive biomolecules, thereby preserving the native structure and function of the target analyte.

• [1] Amerigo Scientific. Sulfo-Cy5 NHS ester is a sulfonated, hydrophilic and highly water soluble dye. For the labeling of various amine-containing molecules in aqueous phase, no organic co-solvent is needed. View Source

CY5-SE Triethylamine Salt Applications

Soluble Protein Conjugation

The sulfo- group on CY5-SE triethylamine salt confers sufficient aqueous solubility (1 mg/mL in PBS) to perform labeling reactions directly in physiological buffers without organic co-solvents . This is essential for labeling delicate proteins or enzymes where exposure to even small amounts of DMSO or DMF can cause denaturation, aggregation, or loss of activity. The high DMSO solubility (≥90 mg/mL) also allows for the preparation of concentrated stock solutions, minimizing the volume of organic solvent that must be introduced .

High-Sensitivity Flow Cytometry Detection

The high molar extinction coefficient of 250,000 M-1cm-1 for the Cy5 NHS ester core structure makes CY5-SE triethylamine salt a superior choice for applications demanding maximum signal intensity per labeled molecule, such as detecting low-abundance antigens in flow cytometry or visualizing rare cellular events via fluorescence microscopy. Compared to Cy5.5 SE (ε = 190,000 M-1cm-1), the Cy5 dye provides a 31.6% higher extinction coefficient, directly translating to a brighter signal under equivalent excitation conditions.

Two-Color Multiplexing with Cy3/FITC

The well-defined excitation (649 nm) and emission (666 nm) maxima of CY5-SE triethylamine salt are optimally positioned for use in dual-color assays alongside green or orange-emitting fluorophores such as Cy3 (Ex/Em ~550/570 nm) or FITC (Ex/Em ~495/519 nm) . The substantial spectral separation (>100 nm between emission peaks) minimizes signal overlap and simplifies spectral unmixing, enabling accurate quantification of two distinct targets within the same sample, a standard requirement in gene expression arrays and multiplexed immunoassays.

Oligo Labeling for Microarray & FISH

CY5-SE triethylamine salt is a standard and widely validated reagent for post-synthetic labeling of amine-modified oligonucleotides . Its robust NHS ester chemistry forms a stable amide bond with a 5'- or 3'-amino linker, and the dye's photostability and high fluorescence yield make it a reliable choice for demanding applications like fluorescence in situ hybridization (FISH) and microarray-based gene expression profiling, where consistent signal intensity and low background are paramount .

Application

Selection Property

Validation Focus

Soluble Protein Conjugation

Aqueous-compatible sulfonated dye

Confirm protein activity retention in PBS labeling; minimize organic solvent exposure

High-Sensitivity Flow Cytometry

High molar extinction coefficient

Validate detection limit improvement for low-abundance targets in target assay

Two-Color Multiplexing with Cy3/FITC

Spectral separation from green/orange dyes

Verify minimal cross-talk with specific filter sets; confirm unmixing accuracy

Oligo Labeling (Microarray/FISH)

NHS ester reactivity & photostability

Assess labeling efficiency and hybridization signal consistency across replicates